Cas no 85139-41-9 (2-(tert-Butyl)-4-(hydroxymethyl)phenol)

• Product Name: 2-(tert-Butyl)-4-(hydroxymethyl)phenol
• CAS No: 85139-41-9
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 1029826
• PubChem ID: 22011197
• Update Time: 2025-09-23

2-(tert-Butyl)-4-(hydroxymethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)-4-(hydroxymethyl)phenol
• 2-tert-butyl-4-(hydroxymethyl)phenol
• 85139-41-9
• DTXSID70621468
• SB84272
• SCHEMBL5175624

• Inchi： 1S/C11H16O2/c1-11(2,3)9-6-8(7-12)4-5-10(9)13/h4-6,12-13H,7H2,1-3H3
• InChI Key： SCDJGJZJYBXZRS-UHFFFAOYSA-N
• SMILES： OC1=CC=C(CO)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(tert-Butyl)-4-(hydroxymethyl)phenol

2-(tert-Butyl)-4-(hydroxymethyl)phenol (CAS 85139-41-9): A Comprehensive Guide to Properties and Applications

2-(tert-Butyl)-4-(hydroxymethyl)phenol (CAS 85139-41-9) is a versatile phenolic compound gaining increasing attention in specialty chemical applications. This tert-butyl phenol derivative features a unique molecular structure combining a hydroxymethyl group with a bulky tert-butyl substituent, creating valuable chemical properties that make it useful across multiple industries.

The compound's chemical formula C₁₁H₁₆O₂ and molecular weight of 180.24 g/mol position it as an intermediate of significant interest in organic synthesis. Recent patent filings and research publications indicate growing interest in 2-(tert-Butyl)-4-(hydroxymethyl)phenol applications, particularly in polymer stabilization and specialty material formulations. The hydroxymethyl phenol derivative demonstrates excellent thermal stability, with a melting point range of 85-90°C, making it suitable for high-temperature applications.

In the pharmaceutical sector, researchers are investigating CAS 85139-41-9 as a potential building block for drug discovery. Its phenolic structure offers opportunities for further functionalization, while the tert-butyl group provides steric protection that can influence biological activity. Current studies focus on its antioxidant properties and possible applications in developing novel therapeutic agents, though these investigations remain in early stages.

The material science field utilizes 2-(tert-Butyl)-4-(hydroxymethyl)phenol as a key intermediate in synthesizing advanced polymers. Its bifunctional nature allows for both condensation reactions through the phenolic hydroxyl group and ether formation via the hydroxymethyl functionality. Manufacturers particularly value this compound for creating heat-resistant resins and specialty adhesives that maintain performance under demanding conditions.

Environmental considerations surrounding phenolic compounds have led to increased research into the biodegradability profile of 85139-41-9. Recent studies suggest this derivative may offer improved environmental characteristics compared to traditional phenolics, addressing growing industry demands for sustainable chemical solutions. This aspect aligns with current market trends favoring green chemistry alternatives in industrial applications.

Quality specifications for 2-(tert-Butyl)-4-(hydroxymethyl)phenol typically require ≥98% purity, with HPLC analysis becoming the standard verification method. The compound appears as white to off-white crystalline powder with minimal odor, characteristics that facilitate handling in industrial settings. Storage recommendations suggest keeping the material in cool, dry conditions away from strong oxidizers to maintain stability.

Market analysts note steady growth in demand for specialty phenolic derivatives like CAS 85139-41-9, driven by expanding applications in advanced materials. The Asia-Pacific region currently leads in both production and consumption, with manufacturers continuously optimizing synthesis routes to improve yield and reduce production costs. Recent process innovations have focused on catalytic methods that minimize waste generation.

Safety data for 2-(tert-Butyl)-4-(hydroxymethyl)phenol indicates it requires standard laboratory precautions, including proper ventilation and personal protective equipment. While not classified as highly hazardous, the compound may cause mild irritation upon prolonged exposure, emphasizing the need for appropriate handling procedures. Material safety data sheets provide detailed guidance for industrial users.

Analytical characterization of 85139-41-9 typically employs techniques including NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods confirm both the molecular structure and purity of the material, with the hydroxymethyl proton appearing as a distinctive singlet in ¹H NMR spectra around 4.5 ppm. Such analytical fingerprints ensure reliable quality control in commercial products.

Future research directions for 2-(tert-Butyl)-4-(hydroxymethyl)phenol may explore its potential in emerging nanotechnology applications. Preliminary studies suggest the compound's molecular structure could facilitate surface modification of nanomaterials, opening possibilities in advanced coatings and composite materials. This aligns with current scientific interest in multifunctional chemical building blocks for next-generation technologies.

Industrial scale production of CAS 85139-41-9 typically involves multi-step synthesis from readily available phenolic precursors. Process chemists have developed efficient routes that maximize yield while minimizing byproducts, responding to the chemical industry's emphasis on atom economy and sustainable manufacturing practices. Continuous process improvements contribute to the compound's growing commercial viability.

Regulatory status of 2-(tert-Butyl)-4-(hydroxymethyl)phenol varies by region, with most jurisdictions classifying it as a standard industrial chemical. Manufacturers and users should consult local regulations for specific compliance requirements. The compound's favorable toxicological profile compared to many traditional phenolics contributes to its acceptance in diverse markets.

Technical literature reveals ongoing investigations into the photostability of 85139-41-9, particularly for applications requiring prolonged exposure to light. The tert-butyl group appears to confer enhanced stability against photodegradation, making this derivative potentially valuable in UV-sensitive formulations. Such properties are increasingly important in coatings and outdoor material applications.

Supply chain considerations for 2-(tert-Butyl)-4-(hydroxymethyl)phenol highlight the importance of reliable sourcing for consistent quality. Reputable suppliers typically provide comprehensive technical documentation, including certificates of analysis and material safety data. Current market conditions show stable availability with seasonal fluctuations in lead times depending on regional demand patterns.

The compound's solubility profile—moderate in polar organic solvents like ethanol and acetone, limited in water—influences its formulation across different applications. This characteristic enables versatile processing options while facilitating purification during synthesis. Recent formulation studies have explored hydroxymethyl phenol derivatives in solvent-free systems to address environmental concerns.

Academic and industrial researchers continue to explore novel derivatives of CAS 85139-41-9, modifying either the phenolic or hydroxymethyl functionalities to create tailored properties. These efforts reflect the broader trend in specialty chemical development toward customized solutions for specific performance requirements. Patent activity in this area has shown consistent growth over the past decade.

Economic analyses suggest favorable prospects for 2-(tert-Butyl)-4-(hydroxymethyl)phenol as niche applications drive demand growth. While not a commodity chemical, its specialized nature commands premium pricing in the market. Industry observers anticipate steady expansion of production capacity to meet rising demand from advanced material sectors.

Standard packaging for 85139-41-9 typically involves multi-layer bags or fiber drums with proper lining to ensure product integrity during storage and transport. Suppliers often offer various quantity options ranging from laboratory-scale quantities to bulk industrial shipments, accommodating diverse user requirements across research and production environments.

Comparative studies with structurally similar phenolics demonstrate that 2-(tert-Butyl)-4-(hydroxymethyl)phenol offers distinct advantages in certain applications, particularly where the combination of steric hindrance and reactive functionality is required. These unique characteristics continue to drive innovation in how this specialty phenolic compound is utilized across chemical technologies.